Cas no 111818-33-8 (1-(bromomethyl)-4-cyclohexylbenzene)

• Product Name: 1-(bromomethyl)-4-cyclohexylbenzene
• CAS No: 111818-33-8
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• MDL: MFCD11111736
• CID: 2660791
• PubChem ID: 20035472
• Update Time: 2025-06-15

1-(bromomethyl)-4-cyclohexylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(BROMOMETHYL)-4-CYCLOHEXYL-
• XVFZFBSJOOIKIK-UHFFFAOYSA-N
• 1-broMoMethyl-4-cyclohexylbenzene
• 1-(bromomethyl)-4-cyclohexylbenzene
• AKOS013398286
• SCHEMBL4163040
• 848-818-4
• 4-cyclohexylbenzyl bromide
• Benzene,1-(bromomethyl)-4-cyclohexyl-
• 111818-33-8
• MC5XD6G2VW
• D78679
• EN300-108314

• MDL： MFCD11111736
• Inchi： 1S/C13H17Br/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2
• InChI Key： XVFZFBSJOOIKIK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 252.051
• Monoisotopic Mass: 252.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-(bromomethyl)-4-cyclohexylbenzene

Professional Introduction to Compound with CAS No. 111818-33-8 and Product Name: 1-(bromomethyl)-4-cyclohexylbenzene

The compound identified by the CAS number 111818-33-8 and the product name 1-(bromomethyl)-4-cyclohexylbenzene represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of both a bromomethyl group and a cyclohexyl substituent on a benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical transformations.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds, which often exhibit enhanced biological activity. The 1-(bromomethyl)-4-cyclohexylbenzene molecule, with its aromatic backbone and alkyl substituents, aligns well with this trend. Its structural motif is reminiscent of several bioactive scaffolds found in natural products and pharmaceuticals, suggesting potential therapeutic utility. Specifically, the bromomethyl group serves as a versatile handle for further functionalization, enabling the construction of more complex molecules through nucleophilic addition reactions.

One of the most compelling aspects of 1-(bromomethyl)-4-cyclohexylbenzene is its role as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged this compound to develop novel derivatives with targeted biological activities. For instance, modifications at the cyclohexyl position can fine-tune physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design. Additionally, the bromomethyl functionality allows for easy incorporation into larger molecules via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, facilitating the creation of polycyclic structures that mimic natural products.

The cyclohexyl group itself contributes to the steric environment of the molecule, influencing both its reactivity and its interaction with biological targets. This feature has been exploited in various drug discovery campaigns where steric hindrance plays a crucial role in modulating binding affinity. For example, compounds containing cyclohexyl substituents have shown promise in inhibiting enzymes that are overexpressed in certain diseases. The benzene ring provides an aromatic core that is often present in bioactive molecules, further enhancing its potential as a pharmacological scaffold.

Recent advancements in computational chemistry have also highlighted the significance of 1-(bromomethyl)-4-cyclohexylbenzene as a starting material for virtual screening campaigns. Molecular modeling studies suggest that derivatives of this compound may interact with specific protein targets through hydrophobic interactions and π-stacking effects. These insights have guided experimental efforts toward optimizing lead structures for improved efficacy and selectivity. Furthermore, green chemistry principles have been applied to streamline synthetic routes involving this intermediate, reducing waste and improving atom economy.

The bromomethyl group's reactivity is particularly noteworthy, as it enables rapid diversification of molecular architecture. This handle has been employed in the synthesis of various functionalized compounds, including those with potential applications in materials science and agrochemistry. While traditional approaches often involve harsh conditions or multiple steps, modern methodologies have focused on milder conditions and one-pot processes to enhance efficiency. Such innovations not only accelerate research but also make the process more sustainable.

In conclusion, 1-(bromomethyl)-4-cyclohexylbenzene (CAS No. 111818-33-8) stands out as a versatile intermediate with broad applications across multiple disciplines. Its unique structural features—combining an aromatic ring with both bromomethyl and cyclohexyl substituents—make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies for functionalization and application development, this compound is poised to remain at the forefront of chemical innovation.